3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propylindol-2-one
• InChI: InChI=1S/C20H21NO4/c1-3-12-21-17-7-5-4-6-16(17)20(24,19(21)23)13-18(22)14-8-10-15(25-2)11-9-14/h4-11,24H,3,12-13H2,1-2H3
• InChI Key: HTZWUQNMHJKKOS-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)OC)O

Description

3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one, also known as AG490, is a small molecule inhibitor that has been widely used in scientific research. It was originally developed as a Janus kinase (JAK) inhibitor, but has since been found to have other targets and applications.

Scientific Research Applications

3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been used in a variety of scientific research applications, including cancer research, immunology, and neuroscience. It has been found to have anti-proliferative effects on cancer cells, and can also inhibit the growth of certain viruses. In immunology, 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been used to study the role of JAK-STAT signaling pathways in immune cell function. In neuroscience, 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been used to investigate the role of JAK-STAT signaling in neuronal development and plasticity.

Mechanism of Action

3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one is a small molecule inhibitor that targets JAKs, which are enzymes that play a key role in cytokine signaling pathways. By inhibiting JAKs, 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one can block the downstream activation of STATs, which are transcription factors that regulate gene expression. This can lead to a variety of effects depending on the specific cytokine and cell type involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one depend on the specific application and cell type. In cancer cells, 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been found to induce apoptosis and inhibit cell proliferation. In immune cells, 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one can block cytokine-induced activation and proliferation. In neurons, 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been found to promote axonal growth and enhance synaptic plasticity.

Advantages and Limitations for Lab Experiments

One advantage of 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one is its specificity for JAKs, which allows for targeted inhibition of cytokine signaling pathways. However, 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has also been found to have off-target effects on other enzymes and signaling pathways, which can complicate interpretation of results. Additionally, the optimal concentration and timing of 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one treatment can vary depending on the specific application and cell type.

Future Directions

There are several future directions for research on 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more specific JAK inhibitors with fewer off-target effects. Another area of interest is the investigation of 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one's effects on other signaling pathways and enzymes. Additionally, 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one's potential as a therapeutic agent for various diseases is an area of ongoing research.

Synthesis Methods

The synthesis of 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one involves several steps, starting with the reaction of 4-methoxybenzaldehyde with ethyl acetoacetate to form 4-methoxychalcone. This is then reacted with propylamine and hydroxylamine hydrochloride to form the desired product, 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one. The yield of this synthesis method is typically around 60%, and the purity can be improved through recrystallization.